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Compound of Interest

Compound Name:
3-Fluoro-N-(3,4,5-

trifluorobenzylidene)aniline

CAS No.: 1202493-05-7

Cat. No.: B599006

Get Quote

Schiff bases, compounds featuring an imine or azomethine (-C=N-) functional group, are a

cornerstone of synthetic chemistry due to their straightforward synthesis and remarkable

versatility.[1][2] First reported by Hugo Schiff, these compounds are formed through the

condensation of primary amines with carbonyl compounds.[1] Their applications are extensive,

spanning from medicinal chemistry, where they exhibit a wide range of biological activities

including antimicrobial and anticancer properties, to materials science and catalysis, where

they serve as invaluable ligands for metal complexes.[2][3]

This guide focuses on a specific, highly fluorinated derivative: 3-Fluoro-N-(3,4,5-
trifluorobenzylidene)aniline. This molecule is of particular interest to researchers in drug

development and materials science due to the unique properties conferred by its multiple

fluorine atoms, which can enhance metabolic stability, lipophilicity, and binding affinities.

A dedicated CAS (Chemical Abstracts Service) number for 3-Fluoro-N-(3,4,5-
trifluorobenzylidene)aniline has not been identified in major chemical databases as of the

last update of this guide. This suggests the compound may be a novel entity or not yet widely

commercialized, presenting an open avenue for exploratory research. For context, a
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structurally related compound, 3-Fluoro-N-(3,4,5-trifluorobenzyl)aniline, which features a C-N

single bond instead of the C=N double bond in the linker, has been assigned the CAS number

637744-49-1.[4]

PART 1: Synthesis and Mechanistic Insights
The synthesis of 3-Fluoro-N-(3,4,5-trifluorobenzylidene)aniline is predicated on the classic

Schiff base condensation reaction. This involves the nucleophilic addition of the primary amine

(3-fluoroaniline) to the carbonyl group of the aldehyde (3,4,5-trifluorobenzaldehyde), followed

by the elimination of a water molecule to form the imine.

Causality in Experimental Design
The reaction is typically catalyzed by a small amount of acid, such as glacial acetic acid.[1] The

acid protonates the oxygen atom of the carbonyl group, increasing the electrophilicity of the

carbonyl carbon. This enhancement makes the carbon atom more susceptible to attack by the

lone pair of electrons on the nitrogen atom of the 3-fluoroaniline, thereby accelerating the

reaction rate. The choice of a solvent like ethanol is strategic; it readily dissolves the reactants

while allowing for easy removal of the product, which is often less soluble and may precipitate

upon formation or cooling.[5][6]

Reaction Scheme
Caption: General synthesis of the target Schiff base.

Detailed Experimental Protocol
Reactant Preparation: In a round-bottom flask, dissolve 3,4,5-trifluorobenzaldehyde (1.0

equivalent) in absolute ethanol. In a separate beaker, dissolve 3-fluoroaniline (1.0

equivalent) in a minimal amount of absolute ethanol.

Reaction Initiation: Add the 3-fluoroaniline solution to the stirring solution of 3,4,5-

trifluorobenzaldehyde in the round-bottom flask.

Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the

condensation.[1]
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Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for a period of 2

to 4 hours.[6][7] The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Product Isolation: After the reaction is complete, allow the mixture to cool to room

temperature. A solid precipitate of the Schiff base may form.[1] If precipitation is slow, the

solution can be cooled further in an ice bath.

Purification: Collect the solid product by vacuum filtration. Wash the crystals with a small

amount of cold ethanol to remove any unreacted starting materials. For higher purity, the

product can be recrystallized from hot ethanol.[5]

Drying: Dry the purified pale yellow crystals under vacuum to obtain the final product, 3-
Fluoro-N-(3,4,5-trifluorobenzylidene)aniline.

PART 2: Physicochemical Properties and
Characterization
The exact physical properties of 3-Fluoro-N-(3,4,5-trifluorobenzylidene)aniline must be

determined empirically. However, based on analogous fluorinated Schiff bases, we can predict

its key characteristics.

Predicted Physicochemical Data
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Property Predicted Value Justification / Source

Chemical Formula C₁₃H₇F₄N Based on reactants

Molecular Weight 257.20 g/mol Calculated from formula

Appearance Pale yellow crystalline solid
Typical for N-

benzylideneanilines.[5]

Melting Point > 50 °C

N-benzylideneaniline melts at

56.2°C.[8] Fluorination may

alter this.

Solubility

Soluble in DMSO,

dichloromethane; sparingly

soluble in ethanol.

Fluorinated Schiff bases show

solubility in polar aprotic

solvents.[9]

Spectroscopic Characterization Profile
A robust characterization is essential to confirm the structure and purity of the synthesized

compound.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The most telling signal in the IR spectrum

will be the characteristic stretching vibration of the imine (C=N) bond, expected in the range

of 1625-1630 cm⁻¹.[8][10] Other key peaks will include strong C-F stretching vibrations and

aromatic C-H stretches around 3060 cm⁻¹.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A singlet peak corresponding to the azomethine proton (-CH=N-) is expected to

appear significantly downfield, typically between δ 8.0 and 10.0 ppm.[8][11] The aromatic

protons will present as complex multiplets in the δ 7.0-8.0 ppm region.

¹³C NMR: The imine carbon atom (-CH=N-) should resonate in the range of δ 150-165

ppm.[11] The spectra will also show signals for the aromatic carbons, with their chemical

shifts influenced by the fluorine substituents.

¹⁹F NMR: This technique is crucial for confirming the presence and positions of the four

fluorine atoms on the aromatic rings.[12]
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Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak (M⁺) that

corresponds to the calculated molecular weight of 257.20, confirming the successful

synthesis of the target molecule.[13]

PART 3: Potential Applications and Research
Opportunities
The incorporation of multiple fluorine atoms into the Schiff base scaffold is expected to impart

unique properties, opening up several avenues for research and application.

Drug Development and Medicinal Chemistry: Schiff bases are known for a wide array of

biological activities.[3] The presence of fluorine can enhance drug efficacy by improving

metabolic stability, increasing membrane permeability, and modulating binding affinity. This

makes 3-Fluoro-N-(3,4,5-trifluorobenzylidene)aniline a promising candidate for screening

as an antimicrobial, antifungal, anti-inflammatory, or anticancer agent.[3][9][14]

Materials Science and Coordination Chemistry: Schiff bases are excellent ligands capable of

forming stable complexes with various metal ions.[2] The resulting organometallic complexes

have applications in catalysis and as advanced materials. Fluorinated derivatives, in

particular, are investigated for the development of liquid crystals and materials with tailored

optical properties.[12]

Environmental Remediation: The strong chelating properties of Schiff bases make them

suitable for the adsorption and removal of heavy metal ions from contaminated water.[2] The

specific binding properties of this fluorinated ligand could be explored for selective mercury

or other toxic metal remediation.

PART 4: Safety, Handling, and Hazard Management
As with all laboratory chemicals, 3-Fluoro-N-(3,4,5-trifluorobenzylidene)aniline and its

precursors must be handled with appropriate care. A thorough risk assessment should be

conducted before commencing any experimental work.

General Safety Precautions
Personal Protective Equipment (PPE): Always wear chemical splash goggles, a flame-

resistant lab coat, and appropriate gloves (e.g., nitrile gloves).[15][16][17] Ensure that shoes
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fully cover the feet.[17]

Ventilation: Handle all chemicals, especially volatile reactants and the final product, inside a

certified chemical fume hood to avoid inhalation of vapors.[18]

Chemical Handling: Avoid direct contact with skin and eyes.[19] Do not smell or taste

chemicals.[17][19]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.

Hazard Identification (Based on Precursors)
Hazard Class Description

Acute Toxicity
Aromatic amines and aldehydes can be harmful

if swallowed, inhaled, or in contact with skin.

Skin/Eye Irritation May cause skin and serious eye irritation.

Environmental Hazard
Potentially toxic to aquatic life with long-lasting

effects.

Conclusion
3-Fluoro-N-(3,4,5-trifluorobenzylidene)aniline represents a compelling target for chemical

synthesis and investigation. While it appears to be a novel compound without a registered CAS

number, its synthesis is accessible through well-established Schiff base condensation

chemistry. The high degree of fluorination is predicted to bestow this molecule with valuable

physicochemical and biological properties, making it a prime candidate for further research in

drug discovery, advanced materials science, and environmental applications. This guide

provides the foundational knowledge for researchers and scientists to synthesize, characterize,

and explore the potential of this intriguing fluorinated Schiff base.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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